Cas no 1040643-80-8 (N-(4-{2-[(4-acetylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide)

• Product Name: N-(4-{2-[(4-acetylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide
• CAS No: 1040643-80-8
• MF: C₂₀H₁₈N₄O₄S
• MW: 410.446322917938
• CID: 6377799
• PubChem ID: 27378510
• Update Time: 2025-08-01

N-(4-{2-[(4-acetylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{2-[(4-acetylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide
• 1040643-80-8
• F5463-0111
• N-[4-[3-(4-acetylanilino)-3-oxopropyl]-1,3-thiazol-2-yl]-6-oxo-1H-pyridine-3-carboxamide
• N-(4-(3-((4-acetylphenyl)amino)-3-oxopropyl)thiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide
• VU0643937-1
• AKOS024509399

• Inchi： 1S/C20H18N4O4S/c1-12(25)13-2-5-15(6-3-13)22-18(27)9-7-16-11-29-20(23-16)24-19(28)14-4-8-17(26)21-10-14/h2-6,8,10-11H,7,9H2,1H3,(H,21,26)(H,22,27)(H,23,24,28)
• InChI Key： KACCDQFWIYSITE-UHFFFAOYSA-N
• SMILES： S1C(NC(C2C=CC(NC=2)=O)=O)=NC(=C1)CCC(NC1C=CC(C(C)=O)=CC=1)=O

Computed Properties

• Exact Mass: 410.10487624g/mol
• Monoisotopic Mass: 410.10487624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 146Ų

Additional information on N-(4-{2-[(4-acetylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide

N-(4-{2-[(4-acetylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS 1040643-80-8): A Comprehensive Overview

N-(4-{2-[(4-acetylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS 1040643-80-8) is a specialized organic compound that has garnered significant attention in pharmaceutical research and medicinal chemistry. This thiazole-pyridine hybrid molecule represents an important structural motif in drug discovery, particularly in the development of targeted therapies. The compound's unique molecular architecture, featuring both thiazole and dihydropyridine moieties, makes it a valuable scaffold for investigating novel biological activities.

The molecular structure of N-(4-{2-[(4-acetylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide combines several pharmacologically relevant features. The thiazole ring system is known for its prevalence in bioactive compounds, while the 6-oxo-1,6-dihydropyridine component contributes to the molecule's potential hydrogen bonding capacity. The 4-acetylphenyl substituent adds aromatic character and may influence the compound's pharmacokinetic properties. Researchers are particularly interested in how these structural elements collectively contribute to the molecule's potential biological activity and drug-like properties.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like CAS 1040643-80-8, especially in the context of kinase inhibitor development. Many researchers are investigating whether this compound could serve as a precursor or intermediate in the synthesis of more complex pharmaceutical agents. The presence of both hydrogen bond donors and acceptors in its structure suggests potential for molecular interactions with biological targets, a feature that makes it particularly valuable in drug design applications.

The synthesis of N-(4-{2-[(4-acetylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide typically involves multi-step organic reactions that carefully assemble its complex architecture. Modern synthetic approaches often employ catalytic methods and green chemistry principles to improve yields and reduce environmental impact. Analytical characterization of this compound typically includes advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its structure and purity.

From a drug discovery perspective, compounds like CAS 1040643-80-8 are frequently evaluated for their potential biological activities. While specific pharmacological data may be proprietary, molecules with similar structural features have shown promise in various therapeutic areas. The scientific literature suggests that such compounds might be explored for their potential effects on cellular signaling pathways, particularly those involving protein kinases, which are important targets in contemporary medicinal chemistry research.

The physicochemical properties of N-(4-{2-[(4-acetylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide are crucial for understanding its potential applications. Parameters such as logP, solubility, and stability under various conditions are typically characterized during development. These properties influence the compound's behavior in biological systems and its suitability for further optimization in pharmaceutical research programs.

In the context of current biomedical research trends, there is growing interest in how small molecule modulators like CAS 1040643-80-8 might contribute to addressing unmet medical needs. Researchers are particularly focused on understanding the structure-activity relationships of such compounds, which could lead to the development of more effective and selective therapeutic agents. The compound's potential applications might span various therapeutic areas, though specific indications would require extensive preclinical and clinical evaluation.

The market potential for specialized compounds like N-(4-{2-[(4-acetylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide is closely tied to advancements in personalized medicine and targeted therapies. As the pharmaceutical industry continues to invest in innovative treatment approaches, the demand for unique molecular scaffolds has increased significantly. This compound represents the type of sophisticated chemical entity that modern drug discovery programs seek to develop into potential clinical candidates.

From a research chemical perspective, CAS 1040643-80-8 serves as an important tool for investigating fundamental questions in medicinal chemistry and drug design. Academic and industrial laboratories may utilize this compound to explore novel synthetic methodologies, study molecular recognition phenomena, or develop new structure-activity relationship models. Its well-defined structure makes it particularly valuable for these purposes.

Quality control and analytical characterization are critical aspects of working with N-(4-{2-[(4-acetylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide. Standard operating procedures typically include rigorous testing for identity, purity, and stability using techniques such as HPLC, GC-MS, and elemental analysis. These measures ensure that researchers receive material of consistent quality for their investigations.

Looking to the future, compounds like CAS 1040643-80-8 will likely play an important role in advancing our understanding of molecular interactions in biological systems. As computational methods for drug design become more sophisticated, the ability to predict and optimize the properties of such molecules continues to improve. This synergy between experimental and theoretical approaches promises to accelerate the discovery of novel therapeutic agents.

In conclusion, N-(4-{2-[(4-acetylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS 1040643-80-8) represents an intriguing example of modern medicinal chemistry at work. Its complex structure and potential biological relevance make it a valuable subject for ongoing research in pharmaceutical science. As the field continues to evolve, compounds like this will undoubtedly contribute to important discoveries in drug development and our broader understanding of chemical-biological interactions.